Cas no 355115-85-4 (1H-Benzimidazole-5,6-diamine,hydrochloride (1:3))

• Product Name: 1H-Benzimidazole-5,6-diamine,hydrochloride (1:3)
• CAS No: 355115-85-4
• MF: C₇H₁₁Cl₃N₄
• MW: 257.54803776741
• CID: 303107
• PubChem ID: 44784953
• Update Time: 2025-04-19

1H-Benzimidazole-5,6-diamine,hydrochloride (1:3) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5,6-diamine,hydrochloride (1:3)
• 1H-Benzimidazole-5,6-diamine trihydrochloride
• 5,6-Diaminobenzimidazole Trihydrochloride DISCONTINUED See D416201
• 5,6-DIAMINOBENZIMIDAZOLE TRIHYDROCHLORIDE DISCONTINUED SEE D416201,OFF-WHITE SOLID
• 1H-Benzimidazole-5,6-diamine,trihydrochloride (9CI)
• 5,6-Diaminobenzimidazole trihydrochloride
• starbld0005533
• 1H-benzimidazole-5,6-diamine;trihydrochloride
• 1H-Benzo[d]imidazole-5,6-diamine trihydrochloride
• DISCONTINUED See D416201''
• 355115-85-4

• Inchi： 1S/C7H8N4.3ClH/c8-4-1-6-7(2-5(4)9)11-3-10-6;;;/h1-3H,8-9H2,(H,10,11);3*1H
• InChI Key： UMLUQIWBNROJDC-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N1C=NC2C=C(C(=CC1=2)N)N

Computed Properties

• Exact Mass: 256.00500
• Monoisotopic Mass: 256.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 308
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: nothing
• Topological Polar Surface Area: 80.7A^2

Experimental Properties

• Melting Point: >300°C
• Stability/Shelf Life: Light Sensitive
• PSA: 80.72000
• LogP: 4.29570